Cas no 70016-01-2 (Benzothiazole,4,5,6,7-tetrafluoro-)

Benzothiazole,4,5,6,7-tetrafluoro- structure
70016-01-2 structure
Product Name:Benzothiazole,4,5,6,7-tetrafluoro-
CAS No:70016-01-2
MF:C7HF4NS
MW:207.148154020309
CID:547971
Update Time:2024-03-05

Benzothiazole,4,5,6,7-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,4,5,6,7-tetrafluoro-
    • Benzothiazole, 4,5,6,7-tetrafluoro- (9CI)
    • 4,5,6,7-tetrafluoro-1,3-benzothiazole
    • Benzothiazole, 4,5,6,7-tetrafluoro-
    • Inchi: 1S/C7HF4NS/c8-2-3(9)5(11)7-6(4(2)10)12-1-13-7/h1H
    • InChI Key: SHIFMRSSNXDMBJ-UHFFFAOYSA-N
    • SMILES: S1C2=C(F)C(F)=C(F)C(F)=C2N=C1

Computed Properties

  • Exact Mass: 206.97663
  • Monoisotopic Mass: 206.977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 12.89

Benzothiazole,4,5,6,7-tetrafluoro- Related Literature

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